Cas no 2229576-53-6 (1-(6-methoxy-5-methylpyridin-3-yl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: 1-(6-methoxy-5-methylpyridin-3-yl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2229576-53-6
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 6415770
• PubChem ID: 165684376
• Update Time: 2025-10-23

1-(6-methoxy-5-methylpyridin-3-yl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(6-methoxy-5-methylpyridin-3-yl)-2,2-dimethylcyclopropylmethanamine
• [1-(6-methoxy-5-methylpyridin-3-yl)-2,2-dimethylcyclopropyl]methanamine
• EN300-1742235
• 2229576-53-6

• Inchi： 1S/C13H20N2O/c1-9-5-10(6-15-11(9)16-4)13(8-14)7-12(13,2)3/h5-6H,7-8,14H2,1-4H3
• InChI Key： VEHCCFNENFALDB-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C)C=C(C=N1)C1(CN)CC1(C)C

Computed Properties

• Exact Mass: 220.157563266g/mol
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 48.1Ų

Additional information on 1-(6-methoxy-5-methylpyridin-3-yl)-2,2-dimethylcyclopropylmethanamine

1-(6-Methoxy-5-Methylpyridin-3-yl)-2,2-Dimethylcyclopropylmethanamine: A Comprehensive Overview

The compound with CAS No. 2229576-53-6, commonly referred to as 1-(6-methoxy-5-methylpyridin-3-yl)-2,2-dimethylcyclopropylmethanamine, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a pyridine ring substituted with methoxy and methyl groups, a cyclopropane ring with two methyl substituents, and an amine group. The combination of these structural elements contributes to its distinct chemical properties and reactivity.

Recent studies have highlighted the importance of 1-(6-methoxy-5-methylpyridin-3-yl)-2,2-dimethylcyclopropylmethanamine in the field of medicinal chemistry. Researchers have explored its potential as a building block for drug development, particularly in the design of bioactive molecules with specific pharmacological profiles. The methoxy group on the pyridine ring is known to enhance solubility and stability, while the cyclopropane ring introduces strain that can be exploited for designing molecules with unique reactivity or binding affinities.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyridine ring through cyclization reactions, the introduction of substituents via nucleophilic aromatic substitution, and the construction of the cyclopropane ring using Simmons-Smith or other cyclopropanation methods. The presence of the amine group at the end of the molecule makes it versatile for further functionalization, enabling its use in a wide range of applications.

One area where 1-(6-methoxy-5-methylpyridin-3-yl)-2,2-dimethylcyclopropylmethanamine has shown promise is in the development of agrochemicals. Its ability to interact with biological systems through non-covalent interactions makes it a candidate for herbicides or pesticides. Recent research has focused on optimizing its bioavailability and reducing environmental impact, which are critical factors for its application in agricultural settings.

In addition to its practical applications, this compound serves as a valuable tool for studying fundamental chemical principles. For instance, its reactivity under various conditions provides insights into the behavior of strained rings and substituted aromatic systems. By understanding these properties, chemists can design more efficient synthetic pathways and predict the behavior of similar compounds in different environments.

The structural complexity of 1-(6-methoxy-5-methylpyridin-3-yl)-2,2-dimethylcyclopropylmethanamine also makes it an interesting subject for computational chemistry studies. Advanced modeling techniques have been employed to predict its electronic properties, reactivity profiles, and potential interactions with biological targets. These computational approaches complement experimental work by providing a deeper understanding of the molecule's behavior at the molecular level.

Looking ahead, the continued exploration of 1-(6-methoxy-5-methylpyridin-3-yl)-2,2-dimethylcyclopropylmethanamine is expected to yield new insights into its potential applications. As researchers refine their understanding of its properties and behavior, this compound may find new uses in fields ranging from materials science to biotechnology. Its versatility and unique structure position it as a valuable asset in both academic and industrial settings.